Cas no 2229351-20-4 (1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene
• CAS No: 2229351-20-4
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6338310
• PubChem ID: 165789664
• Update Time: 2025-06-12

1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene
• EN300-1917442
• 2229351-20-4

• Inchi： 1S/C10H10BrNO3/c1-7(6-11)9-4-3-8(12(13)14)5-10(9)15-2/h3-5H,1,6H2,2H3
• InChI Key： DYPVXZXXTDMGHR-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene

Introduction to 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene (CAS No. 2229351-20-4)

1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene, identified by its CAS number 2229351-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromopropenyl side chain and a nitro group at the para position relative to a methoxy group on the benzene ring, contribute to its unique chemical properties and reactivity.

The synthesis of 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene involves a series of well-defined organic transformations that highlight the importance of precision in chemical synthesis. The introduction of the bromopropenyl moiety at the 1-position of the benzene ring followed by functionalization at the 2- and 4-positions with methoxy and nitro groups, respectively, demonstrates a sophisticated approach to constructing complex molecular architectures. This synthetic route not only underscores the versatility of modern organic chemistry techniques but also opens up possibilities for further derivatization and exploration of its pharmacological potential.

In recent years, there has been a growing interest in nitroaromatic compounds due to their broad spectrum of biological activities. The nitro group, in particular, can serve as a key pharmacophore, influencing both the solubility and bioavailability of the molecule. Additionally, the methoxy group introduces an electron-donating effect, which can modulate the electronic properties of the aromatic ring and enhance interactions with biological targets. The combination of these functional groups in 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene makes it a promising candidate for further investigation in drug discovery.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both electrophilic and nucleophilic sites within its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the bromine atom at the 3-position can be readily displaced by various nucleophiles, facilitating the introduction of additional functional groups such as amines or thiols. Similarly, the nitro group can be reduced to an amine under appropriate conditions, expanding its synthetic utility.

The pharmacological profile of 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene has been explored in several preclinical studies. These investigations have revealed potential activities in areas such as anti-inflammatory, antimicrobial, and anticancer research. The ability of nitroaromatic compounds to interact with biological macromolecules like enzymes and receptors has been well-documented, and modifications to their structure can significantly alter their pharmacological effects. The unique combination of substituents in this compound may confer novel mechanisms of action that warrant further exploration.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene interacts with biological targets. Molecular modeling studies have been instrumental in predicting binding affinities and identifying key residues involved in drug-receptor interactions. These insights have guided experimental efforts aimed at optimizing the compound's potency and selectivity. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The role of bromopropenyl side chains in medicinal chemistry is another area that has seen significant interest recently. These units can introduce conformational flexibility into molecules, influencing their binding modes and pharmacological activity. In addition, bromine atoms are often employed as handles for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This versatility makes compounds like 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene valuable scaffolds for developing new drugs targeting various diseases.

The environmental impact and sustainability considerations are also important when evaluating new chemical entities like this one. Modern synthetic methodologies increasingly emphasize green chemistry principles to minimize waste and reduce hazardous byproducts. The synthesis of 1-(3-bromoprop-1-en-2-yl)-2-methoxy-4-nitrobenzene should be conducted with these principles in mind to ensure that its production is both efficient and environmentally responsible.

In conclusion, 1-(3-bromoprop-1-en -2 -yl) - 2 - methoxy - 4 - nitrobenzene (CAS No . 2229351 -20 -4) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents . Its unique combination o f functional groups , coupled with recent advances i n computational an d experimental chemistry , positions i t as a promising candidate f or further exploration i n drug discovery . As research continues t o uncover new therapeutic applications , compounds like thi s are likely t o play an increasingly important role i n addressing global health challenges .